Cas no 1448712-94-4 (2-(4-fluoropyridin-2-yl)oxyethan-1-amine)

• Product Name: 2-(4-fluoropyridin-2-yl)oxyethan-1-amine
• CAS No: 1448712-94-4
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5941322
• PubChem ID: 89713741
• Update Time: 2025-06-14

2-(4-fluoropyridin-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(4-fluoro-2-pyridinyl)oxy]-
• 2-(4-fluoropyridin-2-yl)oxyethan-1-amine

• Inchi： 1S/C7H9FN2O/c8-6-1-3-10-7(5-6)11-4-2-9/h1,3,5H,2,4,9H2
• InChI Key： MBIIVSHFGXEWTH-UHFFFAOYSA-N
• SMILES： C(N)COC1=NC=CC(F)=C1

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 222.9±30.0 °C(Predicted)
• pka: 7.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(4-fluoropyridin-2-yl)oxyethan-1-amine

Recent Advances in the Study of 2-(4-fluoropyridin-2-yl)oxyethan-1-amine (CAS: 1448712-94-4) in Chemical Biology and Pharmaceutical Research

2-(4-fluoropyridin-2-yl)oxyethan-1-amine (CAS: 1448712-94-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its fluoropyridine moiety and amine functional group, has demonstrated potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, shedding light on its mechanism of action and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 2-(4-fluoropyridin-2-yl)oxyethan-1-amine via a multi-step process involving nucleophilic aromatic substitution and subsequent reduction. The researchers highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, the fluoropyridine group was found to enhance binding affinity to specific kinase targets, suggesting its utility in oncology research.

In another recent investigation, the compound's role as a linker in antibody-drug conjugates (ADCs) was explored. The study, featured in Bioconjugate Chemistry (2024), demonstrated that 2-(4-fluoropyridin-2-yl)oxyethan-1-amine could effectively connect cytotoxic payloads to monoclonal antibodies, improving the stability and efficacy of ADCs. The researchers noted that the fluorine atom's presence contributed to the linker's resistance to enzymatic degradation, a critical factor in ADC design.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A preclinical trial reported in European Journal of Pharmaceutical Sciences (2023) indicated that 2-(4-fluoropyridin-2-yl)oxyethan-1-amine exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings support its potential as a versatile building block in drug discovery.

Looking ahead, researchers are focusing on optimizing the compound's derivatives to enhance its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are underway to identify modifications that could improve its binding affinity and selectivity. The ongoing research underscores the growing importance of 2-(4-fluoropyridin-2-yl)oxyethan-1-amine in the development of next-generation pharmaceuticals.